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Compound of Interest

Compound Name: 2-Chloro-3-fluoroisonicotinic acid

CAS No.: 628691-93-0; 922147-45-3

Cat. No.: B2970776 Get Quote

CAS No: 628691-93-0 | Formula: C₆H₃ClFNO₂ Role: Critical Intermediate for Kinase Inhibitor

Scaffolds

Executive Summary & Pharmacophore Utility
For the Drug Development Professional: 2-Chloro-3-fluoroisonicotinic acid is not merely a

reagent; it is a high-value halogenated pyridine scaffold used extensively in the synthesis of

next-generation kinase inhibitors. Its structural utility lies in the ortho-halogen positioning:

C2-Chlorine: Highly susceptible to S_NAr (Nucleophilic Aromatic Substitution)

displacements, allowing for the introduction of diverse amine or ether linkages essential for

ATP-binding pocket affinity.

C3-Fluorine: Provides metabolic stability (blocking oxidative metabolism at this position) and

modulates the pKa of the pyridine ring, influencing solubility and bioavailability.

C4-Carboxylic Acid: Serves as a handle for amide coupling reactions to extend the

pharmacophore.

This guide moves beyond standard MSDS data to provide a researcher-centric operational

protocol for safe handling, storage, and experimental integration.
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GHS Classification:WARNING Signal Word: Irritant[1][2]

Hazard Code Description Mechanism of Action

H315 Causes skin irritation

Acidic functionality combined

with lipophilic halogenated ring

allows dermal penetration and

local pH disruption.

H319 Causes serious eye irritation

Micro-particulates are highly

abrasive and chemically

reactive with mucosal

membranes.

H335 May cause respiratory irritation

Inhalation of dust triggers

inflammatory response in the

upper respiratory tract.

Expert Insight: The "Hidden" Hazard
While classified as an irritant, the chemical reactivity of this compound presents a secondary

risk. As an electron-deficient pyridine, it is prone to hydrolysis under basic conditions. In a

laboratory fire or uncontrolled reaction, thermal decomposition may release Hydrogen Chloride

(HCl), Hydrogen Fluoride (HF), and Nitrogen Oxides (NOx).

Protocol: Do not treat this simply as an organic acid. Treat it as a potential source of HF gas

during thermal decomposition events.

Physical Properties & Stability Data[1][3]
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Property Value Experimental Implication

Appearance White to pale yellow solid

Discoloration indicates

moisture absorption or

degradation.

Melting Point ~199°C (dec.)[2]

Do not overheat.

Decomposition occurs near

melt; avoid high-vac drying

>60°C.

Solubility DMSO, Methanol, dilute Base

Poor water solubility at neutral

pH; requires basic buffer for

aqueous extraction.

pKa (Calc) ~1.5 - 2.0 (Pyridine N)

Highly acidic character;

incompatible with strong

oxidizers and reducing agents.

Operational Safety Protocols
A. Storage & Shelf-Life Management
Self-Validating System:

Environment: Store at 2–8°C (Refrigerated). While stable at RT, refrigeration retards slow

hydrolysis of the C-Cl bond.

Atmosphere: Store under Inert Gas (Argon/Nitrogen).

Why? The compound is hygroscopic. Moisture promotes autocatalytic degradation,

liberating trace HCl which further catalyzes decomposition.

Container: Amber glass with Teflon-lined cap. Avoid metal spatulas for long-term transfer to

prevent trace metal contamination (critical for subsequent Pd-catalyzed couplings).

B. PPE Decision Matrix
Select your Personal Protective Equipment based on the operational scale.
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Operation Scale

< 1g (Analytical)

> 1g (Preparative)

Standard PPE:
Nitrile Gloves (0.11mm)

Safety Glasses
Lab Coat

Enhanced PPE:
Double Nitrile Gloves

Chemical Goggles
N95/P100 Respirator
Fume Hood Required

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on quantity handled.

Emergency Response & First Aid
Principle: Neutralize and Dilute.

Eye Contact:

Immediate Action: Rinse with water for 15 minutes.

Critical Step: Lift eyelids to ensure removal of micro-particulates trapped in the fornix.

Follow-up: Consult an ophthalmologist. The acidic nature can cause delayed corneal

pitting.

Skin Contact:

Action: Wash with soap and water.[1][3] Do not use alcohol or organic solvents (DMSO,

Ethanol), as these act as permeation enhancers, driving the halogenated compound

deeper into the dermis.

Spill Cleanup (Solid):

Isolate: Evacuate non-essential personnel.

Neutralize: Cover spill with Soda Ash or Sodium Bicarbonate to neutralize acidity.
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Collect: Sweep into a biohazard bag. Do not create dust.[1][3]

Clean: Wipe surface with 1N NaOH followed by water.

Application Scientist's Workflow: S_NAr Reaction
The most common use of this compound is displacing the C2-Chlorine. Below is a standard

workflow emphasizing safety checkpoints.

Start: 2-Cl-3-F-Isonicotinic Acid

Dissolve in Aprotic Solvent
(DMF/DMSO)

Add Nucleophile (Amine)
+ Base (DIPEA/K2CO3)

Heat to 80-100°C

Safety Checkpoint:
Pressure buildup possible

Use Blast Shield

Acidic Workup (pH 3-4)

Click to download full resolution via product page

Figure 2: Synthesis Workflow for Nucleophilic Aromatic Substitution (S_NAr).
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Technical Note on Workup: When performing the acidic workup (precipitating the product),

ensure the pH is adjusted slowly. Rapid acidification can trap impurities within the crystal

lattice, leading to a "gummy" solid that is difficult to filter and handle safely.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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